Cas no 2183618-47-3 (1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane)

• Product name: 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane
• CAS No: 2183618-47-3
• MF: C₁₁H₁₅F₃N₄O₂S
• MW: 324.322611093521
• CID: 5325068
• PubChem ID: 36718973

1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1-(methylsulfonyl)-4-[4-(trifluoromethyl)-2-pyrimidinyl]-1H-1,4-diazepine
• F6743-8950
• AKOS040862089
• 1-methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane
• 2183618-47-3
• 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane

• Inchi： 1S/C11H15F3N4O2S/c1-21(19,20)18-6-2-5-17(7-8-18)10-15-4-3-9(16-10)11(12,13)14/h3-4H,2,5-8H2,1H3
• InChI Key： FVLRHYINIHYXEK-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2N=CC=C(C(F)(F)F)N=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 324.08678139g/mol
• Monoisotopic Mass: 324.08678139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.2±55.0 °C(Predicted)
• pka: 2.40±0.40(Predicted)

Additional information on 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane

Comprehensive Overview of 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane (CAS No. 2183618-47-3)

1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane (CAS No. 2183618-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique diazepane core modified with a methanesulfonyl group and a trifluoromethylpyrimidine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in modulating biological pathways and enhancing chemical stability.

The structural complexity of 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane offers a broad spectrum of reactivity, which is crucial for designing novel therapeutic agents. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Additionally, the pyrimidine ring system is a common pharmacophore found in many FDA-approved drugs, further elevating the compound's relevance in pharmaceutical development.

One of the most frequently asked questions about CAS No. 2183618-47-3 is its synthetic accessibility and scalability. Recent advancements in catalytic methods have streamlined the production of such heterocyclic frameworks, enabling cost-effective large-scale synthesis. This is particularly important for industries focusing on high-value intermediates and custom synthesis services, where efficiency and purity are paramount.

Another hot topic surrounding 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane is its role in targeted drug delivery systems. The compound's ability to interact with specific enzymes and receptors makes it a promising candidate for precision medicine applications. Researchers are exploring its potential in oncology and neurology, where selective modulation of biological targets can lead to breakthrough therapies.

From an industrial perspective, the demand for CAS 2183618-47-3 is driven by its utility in crop protection chemicals and veterinary pharmaceuticals. The trifluoromethylpyrimidine moiety is known to enhance the bioactivity of agrochemicals, offering improved pest resistance and environmental compatibility. This aligns with the growing global emphasis on sustainable agriculture and reduced chemical footprints.

Quality control and regulatory compliance are critical considerations for suppliers of 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch-to-batch consistency and adherence to international standards. These measures are essential for maintaining the compound's integrity in high-stakes applications like clinical trials and industrial formulations.

In summary, 1-Methanesulfonyl-4-[4-(trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane (CAS No. 2183618-47-3) represents a cutting-edge chemical entity with multifaceted applications. Its unique structural features and functional groups make it indispensable for researchers and manufacturers alike. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.